Cas no 2143539-57-3 (2-cyclohexyl(methyl)aminocyclobutan-1-ol)

• Product Name: 2-cyclohexyl(methyl)aminocyclobutan-1-ol
• CAS No: 2143539-57-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6473151
• PubChem ID: 126856712
• Update Time: 2025-05-20

2-cyclohexyl(methyl)aminocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl(methyl)aminocyclobutan-1-ol
• AKOS032844414
• 2143539-57-3
• CCG-358408
• F6438-7115
• 2-[cyclohexyl(methyl)amino]cyclobutan-1-ol

• Inchi： 1S/C11H21NO/c1-12(10-7-8-11(10)13)9-5-3-2-4-6-9/h9-11,13H,2-8H2,1H3
• InChI Key： MNLBHVPPRUFZDZ-UHFFFAOYSA-N
• SMILES： OC1CCC1N(C)C1CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-cyclohexyl(methyl)aminocyclobutan-1-ol

2-Cyclohexyl(methyl)Aminocyclobutan-1-ol: A Comprehensive Overview

The compound with CAS No. 2143539-57-3, commonly referred to as 2-cyclohexyl(methyl)aminocyclobutan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group, a methylamine substituent, and a hydroxyl group attached to a cyclobutane ring. The cyclohexyl(methyl)amino moiety imparts distinctive electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-cyclohexyl(methyl)aminocyclobutan-1-ol through a variety of routes. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a challenging step due to the ring's inherent strain. Researchers have also explored the use of asymmetric induction techniques to control the stereochemistry of the molecule, which is critical for its potential applications in drug design.

The cyclobutan-1-ol core of this compound plays a pivotal role in its reactivity and functionality. The small ring size introduces significant angle strain, which can be harnessed in various chemical reactions, such as ring-opening reactions or as a platform for constructing more complex molecular architectures. Additionally, the hydroxyl group provides an opportunity for functionalization, enabling the attachment of other moieties that could enhance the compound's biological activity or solubility.

From a biological standpoint, 2-cyclohexyl(methyl)aminocyclobutan-1-ol has shown promise in preliminary studies as a potential lead compound for drug development. Its structure suggests that it may interact with specific protein targets, particularly those involved in enzyme inhibition or receptor modulation. Recent research has focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for determining its suitability as a therapeutic agent.

In terms of applications, this compound has been explored in the context of medicinal chemistry for its potential role in treating various diseases. For instance, studies have indicated that it may exhibit anti-inflammatory or antioxidant properties due to its structural features. Furthermore, its ability to act as a chiral building block makes it an attractive candidate for enantioselective synthesis of other bioactive molecules.

Another area of interest lies in the environmental impact and degradation pathways of 2-cyclohexyl(methyl)aminocyclobutan-1-ol. As concerns about chemical pollution grow, understanding how this compound behaves in natural ecosystems is becoming increasingly important. Preliminary studies suggest that it undergoes biodegradation under certain conditions, though further research is needed to fully characterize its environmental fate.

Looking ahead, ongoing research aims to unlock the full potential of this compound by exploring novel synthetic methods and uncovering new biological activities. Collaborative efforts between chemists and biologists are expected to yield deeper insights into its molecular interactions and therapeutic applications. As our understanding of 2-cyclohexyl(methyl)aminocyclobutan-1-ol continues to evolve, it holds promise as both a versatile building block and a candidate for innovative drug development.